Cas no 168619-06-5 (3'-Chloro1,1'-biphenyl-3-carboxylic Acid)
168619-06-5 structure
Product Name:3'-Chloro1,1'-biphenyl-3-carboxylic Acid
CAS No:168619-06-5
MF:C13H9ClO2
MW:232.66236281395
MDL:MFCD03424595
CID:235646
PubChem ID:2757416
Update Time:2025-04-19
3'-Chloro1,1'-biphenyl-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-INDOL-5-YL)BENZOIC ACID
- 3-(3-chlorophenyl)benzoate
- 3-(3-chlorophenyl)benzoic acid
- 3'-Chloro-biphenyl-3-carboxylic acid
- 3-Chlorobiphenyl-3-carboxylic acid
- 3-Biphenyl-3'-chloro-carboxylicacid
- 3'-Chlorobiphenyl-3-carboxylic acid
- AMTDA022
- AKOS BAR-0010
- RARECHEM AL BE 1344
- 3'-CHLORO-[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
- 3-BIPHENYL-3'-CHLORO-CARBOXYLIC ACID
- 3/'-CHLORO-BIPHENYL-3-CARBOXYLIC ACID
- CS-0171091
- W-205980
- FT-0643613
- MFCD03424595
- SCHEMBL7827055
- [1,1'-Biphenyl]-3-carboxylic acid, 3'-chloro-
- DTXSID60373888
- 3'-chloro[1,1'-biphenyl]-3-carboxylic acid
- AS-2067
- BB 0222362
- AKOS002679446
- 168619-06-5
- AM807593
- 3'-Chloro-[1,1'-biphenyl]-3-carboxylicacid
- DB-043752
- 3'-Chloro1,1'-biphenyl-3-carboxylic Acid
-
- MDL： MFCD03424595
- Inchi： 1S/C13H9ClO2/c14-12-6-2-4-10(8-12)9-3-1-5-11(7-9)13(15)16/h1-8H,(H,15,16)
- InChI Key： CUYOMAWUBKMNDE-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 232.02900
- Monoisotopic Mass: 232.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.298
- Boiling Point: 421.3°Cat760mmHg
- Flash Point: 208.6°C
- PSA: 37.30000
- LogP: 3.70520
3'-Chloro1,1'-biphenyl-3-carboxylic Acid Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
-
Hazardous Material Identification：
- Storage Condition：Room temperature
3'-Chloro1,1'-biphenyl-3-carboxylic Acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3'-Chloro1,1'-biphenyl-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115551-1g |
3'-Chloro-[1,1'-biphenyl]-3-carboxylic acid |
168619-06-5 | 95% | 1g |
162.00 USD | 2021-06-17 | |
| Alichem | A019115551-5g |
3'-Chloro-[1,1'-biphenyl]-3-carboxylic acid |
168619-06-5 | 95% | 5g |
466.96 USD | 2021-06-17 | |
| Alichem | A019115551-10g |
3'-Chloro-[1,1'-biphenyl]-3-carboxylic acid |
168619-06-5 | 95% | 10g |
714.44 USD | 2021-06-17 | |
| AstaTech | 81933-1/G |
3-BIPHENYL-3'-CHLORO-CARBOXYLIC ACID |
168619-06-5 | 97% | 1g |
$59 | 2023-09-16 | |
| AstaTech | 81933-5/G |
3-BIPHENYL-3'-CHLORO-CARBOXYLIC ACID |
168619-06-5 | 97% | 5g |
$199 | 2023-09-16 | |
| AstaTech | 81933-10/G |
3-BIPHENYL-3'-CHLORO-CARBOXYLIC ACID |
168619-06-5 | 97% | 10g |
$347 | 2023-09-16 | |
| Apollo Scientific | OR7362-1g |
3'-Chloro-[1,1'-biphenyl]-3-carboxylic acid |
168619-06-5 | 96% | 1g |
£90.00 | 2023-09-01 | |
| Apollo Scientific | OR7362-5g |
3'-Chloro-[1,1'-biphenyl]-3-carboxylic acid |
168619-06-5 | 96% | 5g |
£308.00 | 2023-09-01 | |
| AK Scientific | AMTDA022-250mg |
3'-Chloro-biphenyl-3-carboxylic acid |
168619-06-5 | 95% | 250mg |
$27 | 2025-02-18 | |
| AK Scientific | AMTDA022-1g |
3'-Chloro-biphenyl-3-carboxylic acid |
168619-06-5 | 95% | 1g |
$65 | 2025-02-18 |
3'-Chloro1,1'-biphenyl-3-carboxylic Acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
168619-06-5 (3'-Chloro1,1'-biphenyl-3-carboxylic Acid) Related Products
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